Cas no 102130-90-5 (6(1H)-Azulenone,octahydro-1-hydroxy-1-methyl-4-methylene-7-(1-methylethylidene)-, (1S,3aR,8aS)-)

6(1H)-Azulenone,octahydro-1-hydroxy-1-methyl-4-methylene-7-(1-methylethylidene)-, (1S,3aR,8aS)- Properties

Names and Identifiers

• 6(1H)-Azulenone,octahydro-1-hydroxy-1-methyl-4-methylene-7-(1-methylethylidene)-, (1S,3aR,8aS)-
• Isoprocurcumenol
• 6(1H)-Azulenone,octahydro-1-hydroxy-1-methyl-4-methylene-7-(1-methylethylidene)-, [1S-(1a,3ab,8aa)]-
• [1S-(1alpha,3abeta,8aalpha)]-Octahydro-1-hydroxy-1-methyl-4-methylene-7-(1-methylethylidene)-6(1H)-azulenone
• (1S)-7-Isopropylidene-1,2,3,3aα,4,5,6,7,8,8aβ-decahydro-1β-hydroxy-1-methyl-4-methyleneazulen-6-one
• (1S)-7-Isopropylidene-1,2,3,3aalpha,4,5,6,7,8,8abeta-decahydro-1beta-hydroxy-1-methyl-4-methyleneazulen-6-one
• CHEBI:168564
• 102130-90-5
• (1alpha,4beta,5beta)-4-Hydroxy-7(11),10(14)-guaiadien-8-one
• 3-hydroxy-3-methyl-8-methylidene-5-propan-2-ylidene-2,3a,4,8a-tetrahydro-1H-azulen-6-one
• DA-74578
• +Expand

• InChIKey： ITIGZFMSPAFZAE-WHOFXGATSA-N
• Inchi： InChI=1S/C15H22O2/c1-9(2)12-8-13-11(5-6-15(13,4)17)10(3)7-14(12)16/h11,13,17H,3,5-8H2,1-2,4H3/t11-,13-,15-/m0/s1
• SMILES： CC(=C1C[C@H]2[C@@H](CC[C@]2(C)O)C(=C)CC1=O)C

Computed Properties

• Exact Mass: 234.16206
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 234.162
• Heavy Atom Count: 17
• Complexity: 401
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 37.3
• Melting Point: 99.5-100.5 ºC (hexane )
• Solubility: Very slightly soluble (0.82 g/l) (25 º C),
• Color/Form: Oil
• Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),